2,2,2-Trifluoro-1-(5-nitroindolin-1-yl)ethanone
Cat. No. B8527244
M. Wt: 260.17 g/mol
InChI Key: ASCUQQCSZWBWBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08163756B2
Procedure details
To a suspension of 2,2,2-trifluoro-1-(5-nitroindolin-1-yl)ethanone (7.92 g, 30.4 mmol) in MeOH (100 mL) was added 10% Pd/C (0.648 g, 0.609 mmol) and the slurry was stirred under H2 (1 atm) overnight. The mixture was filtered through a pad of Celite® and the filtrate was concentrated and dried under vacuum to give 7.7 g (crude yield>100%) of 1-(5-aminoindolin-1-yl)-2,2,2-trifluoroethanone as a yellow-brown solid. 1HNMR (400 MHz, CDCl3): δ 8.00 (d, J=8.8 Hz, 1H), 6.59 (s, 1H), 6.57 (d, J=8.4 Hz, 1H), 4.23 (t, J=8.0 Hz, 2H), 3.69 (brs, 2H), 3.16 (t, J=8.2 Hz, 2H); MS (ESI) m/z: 231.0 (M+H+).
Quantity
7.92 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]([F:18])([F:17])[C:3]([N:5]1[C:13]2[C:8](=[CH:9][C:10]([N+:14]([O-])=O)=[CH:11][CH:12]=2)[CH2:7][CH2:6]1)=[O:4]>CO.[Pd]>[NH2:14][C:10]1[CH:9]=[C:8]2[C:13](=[CH:12][CH:11]=1)[N:5]([C:3](=[O:4])[C:2]([F:18])([F:1])[F:17])[CH2:6][CH2:7]2
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Inputs
Step One
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Name
|
|
|
Quantity
|
7.92 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C(=O)N1CCC2=CC(=CC=C12)[N+](=O)[O-])(F)F
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
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Name
|
|
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Quantity
|
0.648 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
the slurry was stirred under H2 (1 atm) overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
The mixture was filtered through a pad of Celite®
|
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
the filtrate was concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried under vacuum
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC=1C=C2CCN(C2=CC1)C(C(F)(F)F)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 110% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
